2-(1,4-Diazepan-1-yl)-6-methylpyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,4-Diazepan-1-yl)-6-methylpyridine-3-carbonitrile is a chemical compound that belongs to the class of pyridine derivatives. It is commonly referred to as DMCM and has been widely studied for its potential use in scientific research.
Mechanism of Action
DMCM acts as a positive allosteric modulator of GABA-A receptors, increasing the affinity of the receptor for GABA. This results in an increase in chloride ion influx into the neuron, leading to hyperpolarization and a decrease in neuronal excitability. DMCM has been shown to have a higher affinity for the benzodiazepine site of the receptor than for the GABA site.
Biochemical and Physiological Effects:
DMCM has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to have anticonvulsant properties and to increase the threshold for seizures. DMCM has been shown to have a rapid onset of action and a short duration of action, making it a useful tool for studying the effects of GABAergic drugs on the central nervous system.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMCM is its high affinity for the benzodiazepine site of the GABA-A receptor, which makes it a useful tool for studying the effects of benzodiazepines and other GABAergic drugs on the central nervous system. However, DMCM has a relatively short duration of action, which may limit its usefulness in certain experiments. Additionally, DMCM has been shown to have some toxic effects at high doses, which may limit its use in certain studies.
Future Directions
There are many potential future directions for research on DMCM. One area of interest is the development of new ligands that have a longer duration of action and fewer toxic effects than DMCM. Another area of interest is the study of the effects of DMCM on different subtypes of GABA-A receptors, as well as its effects on other neurotransmitter systems. Additionally, DMCM may have potential therapeutic applications for the treatment of anxiety and other neurological disorders, which could be explored in future studies.
Synthesis Methods
DMCM can be synthesized using various methods, including the reaction of 2-amino-6-methylpyridine-3-carbonitrile with ethyl chloroformate and N-methylpiperazine. Another method involves the reaction of 2-amino-6-methylpyridine-3-carbonitrile with 1,4-dibromobutane and sodium hydride. The yield of DMCM using these methods is typically around 50-60%.
Scientific Research Applications
DMCM has been extensively studied for its potential use in scientific research. It is commonly used as a ligand for the study of GABA-A receptors, which are important targets for the treatment of anxiety and other neurological disorders. DMCM has also been used to study the effects of GABAergic drugs on the central nervous system and has been shown to modulate the activity of GABA-A receptors in a dose-dependent manner.
properties
IUPAC Name |
2-(1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c1-10-3-4-11(9-13)12(15-10)16-7-2-5-14-6-8-16/h3-4,14H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTUJIZUWTHSCIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C#N)N2CCCNCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,4-Diazepan-1-yl)-6-methylpyridine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.